Cas no 1329643-44-8 ((S)-(+)-Ibuprofen-d)

• Product Name: (S)-(+)-Ibuprofen-d
• CAS No: 1329643-44-8
• Molecular Formula: C₁₃H₁₅D₃O₂
• Molecular Weight: 209.299
• CID: 4555290
• PubChem ID: 59014963

(S)-(+)-Ibuprofen-d Properties

Names and Identifiers

• (S)-(+)-Ibuprofen-d3
• (S)-Ibuprofen D3
• (S)-(+)-Ibuprofen-d
• 51146-56-6 unlabeled
• DA-59657
• G16050
• 1ST156869D3
• (+)-Ibuprofen-d3
• HY-78131AS
• (2S)-3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
• SCHEMBL14364959
• CS-0019818
• (alphaS)-alpha-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid
• MS-23152
• (S)-(+)-Ibuprofen D3
• 1329643-44-8
• (aS)-a-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid; (+)-Ibuprofen-d3; (S)-2-(4-Isobutylphenyl)propanoic Acid-d3; (S)-Ibuprofen-d3; S-(+)-p-Isobutylhydratropic Acid-d3;
• AKOS040737112
• (2S)-2-[4-(2-methylpropyl)phenyl](3,3,3-?H?)propanoic acid

• InChIKey： HEFNNWSXXWATRW-PCXQMPHHSA-N
• Inchi： InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m0/s1/i3D3
• SMILES： CC(C)CC1=CC=C(C=C1)C(C)C(=O)O

Computed Properties

• Exact Mass: 209.14951g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 209.14951g/mol
• Monoisotopic Mass: 209.14951g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 49-51°C
• Solubility: Chloroform, Ethyl Acetate, Methanol